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Compound of Interest

Compound Name: Tetraethylurea

Cat. No.: B072240 Get Quote

Introduction

Tetraethylurea (TEU), a tetra-substituted urea derivative, is emerging as a valuable reagent in

the synthesis of active pharmaceutical ingredients (APIs). Its utility stems from its properties as

a high-polarity aprotic solvent and its role as a reagent in various chemical transformations,

particularly in amidation and halogenation reactions. This document provides detailed

application notes and protocols for researchers, scientists, and drug development professionals

on the use of tetraethylurea in pharmaceutical synthesis. While specific examples in publicly

available literature are limited, this guide extrapolates its application based on the known

reactivity of similar urea derivatives and general mentions of its use in the pharmaceutical

industry.[1][2]

Physicochemical Properties of Tetraethylurea
A thorough understanding of the physical and chemical properties of tetraethylurea is

essential for its effective and safe use in the laboratory.
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Property Value Reference

Molecular Formula C₉H₂₀N₂O --INVALID-LINK--

Molecular Weight 172.27 g/mol --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Density 0.907 g/mL at 20 °C --INVALID-LINK--

Boiling Point 211-213 °C --INVALID-LINK--

Solubility
Soluble in a wide range of

organic solvents
--INVALID-LINK--

Applications in Pharmaceutical Synthesis
Tetraethylurea's primary applications in pharmaceutical synthesis are as a versatile solvent

and as a reagent in specific chemical transformations.

Tetraethylurea as a Solvent
Due to its high boiling point and ability to dissolve a wide range of organic compounds,

tetraethylurea serves as an excellent solvent for various reactions in pharmaceutical

manufacturing.[1] Its stability under different reaction conditions makes it a suitable medium for

complex synthetic steps.

Tetraethylurea in Amidation Reactions
Amide bond formation is a fundamental transformation in the synthesis of a vast number of

pharmaceuticals. While not as common as other coupling reagents, tetra-substituted ureas can

be employed in amidation reactions. They can activate carboxylic acids, facilitating their

reaction with amines to form amides. This application is particularly relevant in the synthesis of

peptides and other amide-containing APIs.

General Workflow for Amidation using a Tetra-substituted Urea Derivative:
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Reaction Setup

Reaction Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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